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Compound of Interest

Compound Name: 5-Bromo-2-cyanobenzoic acid

Cat. No.: B1290365

Essential Safety and Handling Guide for 5-
Bromo-2-cyanobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 5-Bromo-2-cyanobenzoic acid. Adherence to these procedures is critical to
ensure a safe laboratory environment.

l. Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 5-Bromo-2-
cyanobenzoic acid and the closely related 5-Bromo-2-chlorobenzoic acid. This data is
essential for safe handling and storage.
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Property Value Source
Chemical Formula CsH4BrNO2 N/A
Appearance Off-white to beige powder/solid  [1]
Melting Point 154.00 - 156.00 °C / 309.2 - ]
312.8 °F

Odor Odorless [1]
Solubility No information available [1]
Stability Stable under normal conditions  [1]

Il. Operational Plan: Step-by-Step Handling
Procedures

A. Engineering Controls and Work Area Preparation

¢ Ventilation: All handling of 5-Bromo-2-cyanobenzoic acid, including weighing and transfer,
must be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Designated Area: Establish a designated and clearly labeled work area for handling this
compound.

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been tested.[1]

B. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent skin and eye contact, as well as
inhalation.
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PPE Component

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile), double-gloving is

recommended.

Protects against skin irritation

and potential absorption.[2]

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.[2]

Body Protection

Alab coat, fully buttoned, with
chemical-resistant apron and

sleeves.

Prevents contamination of

personal clothing and skin.[2]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and acid gases
should be used, especially if
there is a risk of dust

formation.

Protects against inhalation of
the powder, which can cause

respiratory irritation.[3]

C. Handling and Storage

» Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.

o Keep the container tightly sealed.

e Weighing and Aliquoting:

o Perform these tasks in a chemical fume hood to control dust.

o Use a dedicated set of utensils (spatula, weighing paper) for this chemical.

e General Handling:
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o Avoid creating dust.
o Do not eat, drink, or smoke in the handling area.
o Wash hands thoroughly after handling.

D. Emergency Procedures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

o Spill:

[e]

Evacuate the area.

o

Wearing appropriate PPE, cover the spill with an inert absorbent material.

[¢]

Carefully sweep up the material and place it into a labeled, sealed container for hazardous

waste disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.

[¢]

lll. Disposal Plan

Proper disposal of 5-Bromo-2-cyanobenzoic acid and any contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

A. Waste Segregation and Collection
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Waste Container: Collect all waste materials, including leftover chemical, contaminated PPE,
and spill cleanup materials, in a dedicated, clearly labeled, and sealed hazardous waste
container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name: "5-Bromo-2-cyanobenzoic acid".

Segregation: As a halogenated organic compound, this waste should be segregated from
non-halogenated organic waste streams.

. Disposal Method

Licensed Disposal Vendor: All waste containing 5-Bromo-2-cyanobenzoic acid must be
disposed of through a licensed hazardous waste disposal company.[3]

Incineration: The recommended disposal method is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[3]

Environmental Precautions: Do not allow the product or its waste to enter drains or
waterways.[3]

IV. Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of 5-Bromo-
2-cyanobenzoic acid.
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Caption: Workflow for safe handling and disposal of 5-Bromo-2-cyanobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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